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Science Advice Skills Development Hub
Welcome to the Technical Support Center for the Science Advice Skills Development Program

(SASDP). This resource is designed for researchers, scientists, and drug development

professionals who are engaged in providing scientific advice to inform policy and decision-

making. Here you will find troubleshooting guides and frequently asked questions (FAQs) to

address common challenges encountered in the science-policy interface.

Frequently Asked Questions (FAQs)
Q1: My scientific evidence is robust, but policymakers don't seem to understand or act on it.

What am I doing wrong?

A1: This is a common challenge. The issue often lies not in the quality of the evidence, but in

its communication and framing. Policymakers operate in a different context, considering a

multitude of factors beyond scientific evidence, such as economic, social, and political

implications.[1][2] To improve uptake, ensure your advice is:

Relevant and Timely: Align your advice with the current policy agenda and timelines.[1]
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Clear and Concise: Avoid jargon and technical language. Use analogies and metaphors to

explain complex concepts.[3][4][5]

Solution-Oriented: Present actionable options rather than just identifying problems.[6]

Honest about Uncertainties: Clearly communicate the limitations and uncertainties of your

findings to build trust.[7]

Q2: How do I build trust with policymakers?

A2: Trust is the cornerstone of an effective science-policy relationship.[8] It is built over time

through consistent and reliable engagement. Key strategies include:

Early and Continuous Engagement: Involve policymakers early in the research process to

understand their needs and concerns.[9][10]

Transparency: Be open about your methodology, funding, and any potential conflicts of

interest.[11]

Integrity and Independence: Provide unbiased, evidence-based advice, even if it is not what

policymakers want to hear.[1]

Active Listening: Demonstrate that you understand their perspective and the constraints they

are working under.

Q3: What is the best format to present my scientific findings to policymakers?

A3: Policymakers are often time-poor and require information in a format that is easily

digestible. While detailed reports are important for transparency, they are often not the most

effective initial communication tool.[6] Consider the following formats:

Policy Briefs: Concise summaries (typically 2-4 pages) that highlight the key findings and

policy implications.

Infographics and Visualizations: Graphical representations of data can be more impactful

than text alone.
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Presentations and Oral Briefings: Direct engagement allows for clarification and discussion.

[4]

"Elevator Pitch": A very short, compelling summary of your key message.[4]

Q4: How can I measure the impact of my science advice?

A4: Measuring the impact of science advice on policy is challenging, as policy decisions are

influenced by many factors. However, some indicators of success can be tracked:

Citations in Policy Documents: Your research or advice being referenced in official reports,

legislation, or policy documents.

Invitations to Advise: Being asked to contribute to expert panels, committees, or hearings.

Changes in Policy Discourse: Observing a shift in the language and framing of policy

debates to reflect your evidence.

Policy Implementation: Seeing your recommendations translated into concrete policy

actions.

Troubleshooting Guides
Issue 1: My advice is being misinterpreted or "cherry-picked" by policymakers.

Problem: Policymakers may selectively use parts of your advice that support their pre-

existing views, ignoring the nuances and uncertainties.

Solution:

Co-create the Framing: Work with policymakers from the outset to frame the research

questions. This can help ensure the resulting evidence is relevant and less likely to be

misinterpreted.[7]

Use Clear and Unambiguous Language: Avoid statements that can be easily taken out of

context.
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Provide a "Frequently Asked Questions" Section: Anticipate potential misinterpretations

and address them proactively in your reports.

Publicly Disseminate Your Findings: Publishing your full report and a plain-language

summary can provide a public record that counteracts misrepresentation.

Issue 2: I am asked to provide advice on a topic with a high degree of scientific uncertainty.

Problem: Providing advice when the evidence is incomplete or contested can be challenging

and risky.

Solution:

Acknowledge and Quantify Uncertainty: Be explicit about what is known, what is unknown,

and the level of confidence in your findings.

Present a Range of Scenarios: Instead of a single prediction, offer a set of plausible

scenarios based on different assumptions.

Focus on Robust Policy Options: Identify policy options that are likely to be effective

across a range of possible futures.

Recommend Further Research: Clearly outline the key research gaps that need to be filled

to reduce uncertainty.

Issue 3: There is a disconnect between the timeline of my research and the fast-paced nature

of policymaking.

Problem: The lengthy process of scientific research often does not align with the urgent need

for evidence in policy.

Solution:

Provide Interim Findings: Share preliminary results with policymakers, being clear about

their provisional nature.

Conduct Rapid Evidence Reviews: Synthesize the existing body of evidence on a topic in

a timely manner. SAPEA's Evidence Review Reports are a good example of this process.
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[12]

Build a Network of Experts: Being able to quickly consult with a network of trusted experts

can help provide rapid, informal advice.

Engage in Horizon Scanning: Proactively identify emerging issues that may become

policy-relevant in the future, allowing time for more in-depth research.

Data Presentation
Table 1: Comparison of Communication Methods for Science Advice

Communicatio
n Method

Reach Impact
Time
Commitment
(Scientist)

Time
Commitment
(Policymaker)

Peer-Reviewed

Publication
Low

High (within

academia)
High High

Policy Brief Medium Medium-High Medium Low

Infographic High Medium Low-Medium Very Low

In-person

Briefing
Very Low High Medium Medium

Media Interview Very High Varies Low Very Low

Table 2: Metrics for Evaluating the Success of Science Advice
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Metric Category Indicator Data Source

Process Number of briefings provided Internal records

Diversity of stakeholders

engaged
Meeting minutes, contact lists

Output
Number of policy briefs

published
Publication records

Media mentions Media monitoring services

Outcome Citations in policy documents Policy document analysis

Adoption of recommendations Legislative tracking

Impact
Measurable change in societal

outcome
Statistical data analysis

Experimental Protocols
Experiment 1: A/B Testing of Policy Brief Formats

Objective: To determine the most effective format for a policy brief to capture the attention

and understanding of policymakers.

Methodology:

Develop two versions of a policy brief on the same topic:

Version A (Text-heavy): Traditional format with dense paragraphs of text.

Version B (Visually-rich): Incorporates infographics, charts, and key message call-out

boxes.

Identify a target audience of policymakers and their staff.

Randomly assign participants to receive either Version A or Version B.

Track engagement metrics:
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Open rates and click-through rates for email distribution.

Time spent reading the document (if using a trackable format).

Administer a follow-up survey to assess:

Recall of key messages.

Perceived clarity and usefulness of the information.

Likelihood of using the information in their work.

Expected Outcome: To identify which format leads to higher engagement and better

comprehension, providing evidence to guide future communication efforts.

Experiment 2: "Red Teaming" of Scientific Advice

Objective: To improve the robustness of scientific advice by proactively identifying potential

weaknesses and counterarguments.

Methodology:

Prepare a draft of your scientific advice or report.

Assemble a "Red Team" of experts with diverse perspectives, including those who may be

skeptical of your findings.

The Red Team's task is to challenge the assumptions, methodology, and conclusions of

your advice. They should try to find flaws in the reasoning and anticipate the arguments of

those who might oppose the advice.

Hold a structured debate or workshop where the Red Team presents its critique.

Revise your advice based on the feedback from the Red Team, strengthening your

arguments and addressing potential weaknesses.

Expected Outcome: A more resilient and credible piece of scientific advice that is better

prepared for the rigors of the policy debate.
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Caption: The flow of scientific evidence into the policy-making process.
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Caption: A troubleshooting workflow for ineffective science advice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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